2-{[2-{[(6-Aminohexanoyl)oxy]methyl}-2-(hydroxymethyl)butoxy]carbonyl}cyclohexanecarboxylic acid

• CAS No.: 7142-98-5
• Molecular Formula: C20H35NO7
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 2-[2-(6-aminohexanoyloxymethyl)-2-(hydroxymethyl)butoxy]carbonylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C20H35NO7/c1-2-20(12-22,13-27-17(23)10-4-3-7-11-21)14-28-19(26)16-9-6-5-8-15(16)18(24)25/h15-16,22H,2-14,21H2,1H3,(H,24,25)
• InChI Key: CPEPBVDDMUAZAA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)(COC(=O)CCCCCN)COC(=O)C1CCCCC1C(=O)O

Description

The compound 2-{[2-{[(6-Aminohexanoyl)oxy]methyl}-2-(hydroxymethyl)butoxy]carbonyl}cyclohexanecarboxylic acid (hereafter referred to as Compound A) is an amino acid derivative with the molecular formula C₂₀H₃₅NO₇ and a molecular weight of 402.24842 g/mol . It features a cyclohexanecarboxylic acid core modified with a branched alkoxy chain containing a 6-aminohexanoyloxy substituent and a hydroxymethyl group. Its high-resolution mass spectrometry (HRMS) data show a protonated ion ([M + H]⁺) at m/z 402.24842 with a retention time of 9.323 minutes, suggesting moderate hydrophobicity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key physicochemical parameters of Compound A and related cyclohexanecarboxylic acid derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Retention Time (min)	Key Substituents	Source/Application
Compound A	C₂₀H₃₅NO₇	402.24842	9.323	6-Aminohexanoyloxy, hydroxymethyl butoxy	Unknown (detected in Erigeron breviscapus)
N-(tert-Butoxycarbonyl)-L-glutamine	C₁₀H₁₈N₂O₅	247.12875	4.501	tert-Butoxycarbonyl (Boc), glutamine side chain	Protected amino acid for peptide synthesis
2-[(Benzylamino)carbonyl]cyclohexanecarboxylic acid	C₁₅H₁₉NO₃	261.32	N/A	Benzylamino, carbonyl	Synthetic intermediate
2-{[(2,6-Dimethylphenyl)amino]carbonyl}-cyclohexanecarboxylic Acid	C₁₇H₂₁NO₃	287.36	N/A	2,6-Dimethylphenylamino	Reference standard for analytical chemistry
2-{[2-(Aminocarbonyl)anilino]carbonyl}cyclohexanecarboxylic acid	C₁₅H₁₇N₂O₄	289.31	N/A	2-Aminocarbonylanilino	Predicted pKa = 4.48; research applications
trans-4-(((tert-Butoxycarbonyl)(methyl)amino)methyl)cyclohexane-1-carboxylic acid (Boc derivative)	C₁₅H₂₅NO₄	283.37	N/A	tert-Butoxycarbonyl (Boc), methylamino	Tranexamic acid impurity/research compound

Key Observations:

Molecular Complexity: Compound A has the highest molecular weight (402.25 g/mol) among the listed derivatives, attributable to its extended 6-aminohexanoyloxy side chain. This contrasts with simpler analogs like the Boc-protected glutamine (247.13 g/mol) .

Retention Behavior : Compound A’s retention time (9.323 min) exceeds that of N-(tert-Boc)-L-glutamine (4.501 min), reflecting increased hydrophobicity due to its branched alkoxy chain .

Functional Groups: Unlike derivatives with aromatic (e.g., benzylamino ) or carbamoyl-anilino ) substituents, Compound A features a terminal primary amine in its 6-aminohexanoyloxy group, which may enhance solubility in aqueous buffers or reactivity in conjugation reactions.

Preparation Methods

Key Precursors:

Compound Name	Molecular Formula	CAS Number	Source/Reference
2-(Methoxycarbonyl)cyclohexanecarboxylic acid	C9H14O4	111955-05-6	ChemSrc
(2S)-6-{[(tert-butoxy)carbonyl]amino}-2-hydroxyhexanoic acid	C11H21NO5	111223-31-5	ChemicalBook

These precursors are essential for constructing the cyclohexanecarboxylic acid core and the 6-aminohexanoyl side chain, respectively.

Preparation Methods

Synthesis of the Cyclohexanecarboxylic Acid Derivative

The initial step involves the preparation of 2-(methoxycarbonyl)cyclohexanecarboxylic acid or a related ester derivative. This compound serves as the backbone for subsequent functionalization.

• Esterification : Starting from cyclohexanecarboxylic acid, esterification with methanol under acidic conditions yields 2-(methoxycarbonyl)cyclohexanecarboxylic acid.
• Hydrolysis and Activation : Partial hydrolysis may be employed to generate the free acid necessary for carbamate formation.

Formation of the Carbamate Linkage

The carbamate bond linking the cyclohexanecarboxylic acid moiety to the butoxy substituent is typically formed via:

• Reaction of an activated carbonate or chloroformate intermediate with the hydroxyl group of the 2-(hydroxymethyl)butoxy substituent.
• Use of protecting groups such as tert-butoxycarbonyl (Boc) to protect amino functionalities during carbamate formation, as seen in the preparation of (2S)-6-{[(tert-butoxy)carbonyl]amino}-2-hydroxyhexanoic acid.

Attachment of the 6-Aminohexanoyl Group

The 6-aminohexanoyl moiety is introduced via esterification or amidation:

• The aminohexanoic acid derivative is often protected at the amino group (e.g., Boc protection) to prevent side reactions.
• Activation of the carboxyl group (e.g., via carbodiimide coupling agents) allows for ester bond formation with the hydroxymethyl group on the butoxy chain.
• Subsequent deprotection yields the free amino group in the final compound.

Final Deprotection and Purification

• Removal of protecting groups under acidic or basic conditions.
• Purification by chromatographic techniques such as HPLC.
• Characterization by NMR, mass spectrometry, and elemental analysis to confirm structure and purity.

Summary of Preparation Steps

Step	Description	Reagents/Conditions	Notes
1	Esterification of cyclohexanecarboxylic acid	Methanol, acid catalyst	Produces methyl ester intermediate
2	Carbamate formation with butoxy substituent	Chloroformate intermediate, base	Requires protection of amino groups
3	Coupling with protected 6-aminohexanoic acid	Carbodiimide coupling agents (e.g., EDC, DCC)	Forms ester linkage
4	Deprotection of Boc groups	Acidic conditions (e.g., TFA)	Yields free amino group
5	Purification and characterization	Chromatography, NMR, MS	Ensures compound integrity

Research Findings and Analytical Data

While direct research articles specifically detailing the synthesis of this exact compound are limited, related synthetic strategies for similar cyclohexanecarboxylic acid derivatives and amino acid esters provide a reliable framework. The use of protecting groups, carbamate formation techniques, and peptide coupling methods are well-established in the literature.

• High-resolution mass spectrometry and chemometrics have been applied in related amino acid derivative studies to confirm molecular structure and purity.
• Patents on related biphenyl and oxim derivatives illustrate advanced coupling and protection strategies applicable to this compound's synthesis.

Q & A

Basic: What are the key structural features of this compound, and how do they influence its chemical reactivity?

Answer:
The compound features a cyclohexanecarboxylic acid backbone modified with:

• A 6-aminohexanoyloxy group (providing nucleophilic reactivity via the primary amine).
• A hydroxymethylbutoxy carbonyl moiety (enabling ester hydrolysis or cross-coupling reactions).
  The amino group facilitates peptide bond formation or conjugation, while the ester and carbonyl groups allow for nucleophilic acyl substitutions. The hydroxymethyl group may participate in hydrogen bonding or oxidation reactions. These functional groups make the compound suitable for derivatization in drug discovery or biomaterial synthesis .

Basic: What are common synthetic routes for this compound, and what critical steps require optimization?

Answer:
Synthesis typically involves:

Protection of the amine group (e.g., using benzyloxycarbonyl (Cbz) or tert-butoxycarbonyl (Boc) groups).

Esterification of the hydroxymethylbutoxy chain with activated carbonyl reagents.

Deprotection under controlled conditions (e.g., catalytic hydrogenation for Cbz).
Key optimizations include:

• Solvent choice (e.g., DMF for polar intermediates, THF for anhydrous steps).
• Catalysts (e.g., EDC/HOBt for amide bond formation).
• Reaction monitoring via TLC or HPLC to ensure intermediate purity .

Advanced: How can researchers resolve low yields during the final coupling step of the synthesis?

Answer:
Low yields often arise from steric hindrance or competing side reactions. Strategies include:

• Temperature modulation : Conduct coupling at 0–4°C to suppress side reactions.
• Catalyst optimization : Use DMAP or pyridine to activate carbonyl groups.
• Solvent polarity adjustment : Switch to dichloromethane (DCM) for better solubility of hydrophobic intermediates.
• In situ monitoring : Employ LC-MS to detect unreacted starting materials and adjust stoichiometry dynamically .

Advanced: How should contradictory bioactivity data in enzyme inhibition assays be analyzed?

Answer:
Contradictions may stem from assay variability or off-target effects. Methodological approaches include:

• Assay standardization : Control pH, ionic strength, and temperature across replicates.
• Dose-response curves : Calculate IC50 values to compare potency under consistent conditions.
• Orthogonal assays : Validate results using surface plasmon resonance (SPR) for binding kinetics or isothermal titration calorimetry (ITC) for thermodynamic profiling.
• Structural analogs : Test derivatives to isolate the impact of specific functional groups on activity .

Advanced: What analytical techniques are most effective for characterizing stereochemical purity and structural integrity?

Answer:

• High-resolution NMR : Use $^{13}\text{C}$ and DEPT-135 spectra to resolve stereoisomers and confirm regiochemistry.
• Chiral HPLC : Employ polysaccharide-based columns (e.g., Chiralpak AD-H) with polar mobile phases to separate enantiomers.
• Ion mobility mass spectrometry (IM-MS) : Differentiate conformers and detect low-abundance impurities.
• X-ray crystallography : Resolve absolute configuration if single crystals are obtainable .

Advanced: How can structure-activity relationship (SAR) studies be designed for derivatives of this compound?

Answer:

Derivatization strategies :

• Aminohexanoyl modification : Introduce alkyl/acyl groups via reductive amination or acylation.
• Hydroxymethyl substitution : Oxidize to a carboxyl group or replace with halogens.

Activity testing :

• Screen derivatives against target enzymes (e.g., proteases) using fluorescence-based assays.
• Compare binding modes via molecular docking simulations (e.g., AutoDock Vina).

Data analysis :

• Use QSAR models to correlate substituent electronic parameters (Hammett σ) with activity trends .

Advanced: How can researchers address discrepancies in solubility profiles during formulation studies?

Answer:
Discrepancies often arise from polymorphic forms or aggregation. Mitigation steps include:

• Solvent screening : Test solubility in DMSO-water mixtures or cyclodextrin-based systems.
• Dynamic light scattering (DLS) : Detect nanoaggregates in aqueous solutions.
• Salt formation : Synthesize sodium or hydrochloride salts to improve aqueous solubility.
• Co-crystallization : Explore co-crystals with succinic acid or other GRAS ligands to stabilize the solid state .